Cas no 210354-17-9 (2-(4-Bromophenyl)pyrimidine)

2-(4-Bromophenyl)pyrimidine structure
2-(4-Bromophenyl)pyrimidine structure
Product Name:2-(4-Bromophenyl)pyrimidine
CAS No:210354-17-9
Molecular Formula:C10H7BrN2
Molecular Weight:235.0800
MDL:MFCD08056329
CID:1068526

2-(4-Bromophenyl)pyrimidine Properties

Names and Identifiers

    • 4-(Pyrimidin-2-yl)bromobenzene
    • 2-(4-Bromophenyl)pyrimidine
    • 2-(4-bromo-phenyl)pyrimidine
    • PFLPZHPQFNFTRF-UHFFFAOYSA-N
    • Pyrimidine, 2-(4-bromophenyl)-
    • OR6403
    • SBB054159
    • 7144AD
    • FCH1386182
    • MDL: MFCD08056329
    • InChIKey: PFLPZHPQFNFTRF-UHFFFAOYSA-N
    • Inchi: 1S/C10H7BrN2/c11-9-4-2-8(3-5-9)10-12-6-1-7-13-10/h1-7H
    • SMILES: BrC1C([H])=C([H])C(=C([H])C=1[H])C1=NC([H])=C([H])C([H])=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Heavy Atom Count: 13
  • Complexity: 149
  • XLogP3: 2.6
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Boiling Point: 237.6±32.0 ºC (760 Torr),
  • Melting Point: 136.0 to 140.0 deg-C
  • Flash Point: 97.5±25.1 ºC,
  • Solubility: Very slightly soluble (0.35 g/l) (25 º C),
  • Density: 1.493±0.06 g/cm3 (20 ºC 760 Torr),

2-(4-Bromophenyl)pyrimidine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00BDNY-200mg
4-(Pyrimidin-2-yl)bromobenzene
210354-17-9 ≥98%
200mg
$104.00 2025-02-25
A2B Chem LLC
AF30126-250mg
2-(4-Bromophenyl)pyrimidine
210354-17-9 98%
250mg
$224.00
Aaron
AR00BDWA-200mg
4-(PYRIMIDIN-2-YL)BROMOBENZENE
210354-17-9 98%
200mg
$66.00
abcr
AB246948-1 g
2-(4-Bromophenyl)pyrimidine, 95%; .
210354-17-9 95%
1 g
€239.30 2023-07-20
Ambeed
A118030-1g
2-(4-Bromophenyl)pyrimidine
210354-17-9 95+%
1g
$214.0 2024-08-03
Apollo Scientific
OR6403-1g
2-(4-Bromophenyl)pyrimidine
210354-17-9
1g
£175.00 2025-02-20
Chemenu
CM392973-1g
2-(4-Bromophenyl)pyrimidine
210354-17-9 95%+
1g
$284 2023-02-02
Enamine
EN300-745718-0.05g
2-(4-bromophenyl)pyrimidine
210354-17-9 95%
0.05g
$612.0 2024-05-23
eNovation Chemicals LLC
Y1055028-1g
4-(PYRIMIDIN-2-YL)BROMOBENZENE
210354-17-9 95%+
1g
$335 2022-05-25
Fluorochem
067199-1g
4-(Pyrimidin-2-yl)bromobenzene
210354-17-9 97%
1g
£176.00 2022-03-01

2-(4-Bromophenyl)pyrimidine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:210354-17-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:210354-17-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:210354-17-9)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

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